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Compound of Interest

Compound Name: (R)-MRT199665

Cat. No.: B15604306

Get Quote

For researchers, scientists, and drug development professionals handling (R)-MRT199665, a

potent and selective MARK/SIK/AMPK inhibitor, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility.[1][2] While specific disposal

instructions for (R)-MRT199665 are not readily available, established guidelines for the

disposal of hazardous chemical waste provide a comprehensive framework for its safe

management. This guide offers a step-by-step operational plan to ensure that (R)-MRT199665
is handled and disposed of in a manner that prioritizes safety and compliance.

Core Principles of Chemical Waste Management
The fundamental principle of laboratory waste management is to treat all novel or

uncharacterized substances as hazardous until proven otherwise. Given that (R)-MRT199665
is a biologically active compound used in research settings, it must be managed as hazardous

waste.[3] This involves collecting the waste at its point of generation in appropriate containers,

ensuring it is clearly labeled, and coordinating with a designated environmental health and

safety (EHS) or hazardous materials management (HMM) office for final disposal.[4][5] Under

no circumstances should chemical wastes like (R)-MRT199665 be disposed of down the

sanitary drain or in regular trash.[6][7]
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Quantitative Data and Chemical Properties
A summary of the key chemical and physical properties of (R)-MRT199665 is provided below to

inform safe handling and storage practices.

Property Value Reference

Chemical Formula C₂₉H₃₂N₆O MedChemExpress

Molecular Weight 496.61 MedChemExpress

CAS Number 1456858-57-3 [1]

Appearance A solid MedChemExpress

Storage (Solid) -20°C for 1 year [1]

Storage (Solution) -80°C for 2 years [1]

Experimental Protocol for Proper Disposal
The following protocol outlines the necessary steps for the safe disposal of (R)-MRT199665
waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Initial Determination: All materials contaminated with (R)-MRT199665, including unused

compound, solutions, contaminated personal protective equipment (PPE), and labware (e.g.,

vials, pipette tips, flasks), must be classified as hazardous chemical waste.[3]

Segregation: Segregate (R)-MRT199665 waste from other waste streams (e.g., biological,

radioactive, non-hazardous).

2. Waste Collection and Containment:

Solid Waste:

Collect solid (R)-MRT199665 waste, including contaminated gloves, weigh boats, and

paper towels, in a designated, leak-proof, and sealable container.
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The container must be compatible with the chemical properties of the waste. A high-

density polyethylene (HDPE) container is generally suitable.[3]

Liquid Waste:

Collect solutions containing (R)-MRT199665 in a sealable, shatter-resistant container

(e.g., a coated glass or HDPE bottle).

Ensure the container is compatible with the solvent used (e.g., DMSO).

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Sharps Waste:

Any sharps contaminated with (R)-MRT199665 (e.g., needles, syringes, broken glass)

must be placed in a designated sharps container that is puncture-resistant and leak-proof.

[5]

3. Labeling:

Clear Identification: All waste containers must be clearly labeled with the words "Hazardous

Waste."[3]

Content Description: The label must include the full chemical name, "(R)-MRT199665," and

the concentration if it is a solution. List all components of a mixture.

4. Storage:

Designated Area: Store the sealed and labeled waste containers in a designated, secure

area within the laboratory, away from general traffic.

Secondary Containment: It is best practice to keep liquid waste containers in secondary

containment (e.g., a chemical-resistant tray) to prevent spills.

5. Disposal Request and Pickup:
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Contact EHS/HMM: Once the waste container is full or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) or Hazardous Materials Management

(HMM) department.[4]

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a hazardous waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (R)-MRT199665.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ehs.umich.edu/wp-content/uploads/2016/08/E-W-SW-SDD-BMP.pdf
https://www.benchchem.com/product/b15604306/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-r-mrt199665-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Characterization
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Containment & Labeling

Storage & Disposal
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Caption: Workflow for the safe disposal of (R)-MRT199665 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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